1-(2-Amino-6-(methylthio)phenyl)-2-bromopropan-1-one

Specification

• Molecular Formula: C10H12BrNOS
• Molecular Weight: 274.18 g/mol
• IUPAC Name: 1-(2-amino-6-methylsulfanylphenyl)-2-bromopropan-1-one
• Standard InChI: InChI=1S/C10H12BrNOS/c1-6(11)10(13)9-7(12)4-3-5-8(9)14-2/h3-6H,12H2,1-2H3
• Standard InChI Key: WGWQVDGISZODFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=C(C=CC=C1SC)N)Br

Introduction

1-(2-Amino-6-(methylthio)phenyl)-2-bromopropan-1-one is a synthetic organic compound with the molecular formula C10H12BrNOS and a molecular weight of 274.18 g/mol. It is primarily used in laboratory research and chemical synthesis. The compound is characterized by its bromine-substituted propanone structure and a phenyl ring functionalized with an amino group and a methylthio group.

Synthesis

The synthesis of 1-(2-Amino-6-(methylthio)phenyl)-2-bromopropan-1-one typically involves:

• Bromination of a precursor compound with a phenyl ring functionalized with amino and methylthio groups.

• Subsequent reaction with a ketone derivative to introduce the bromopropanone moiety.

This process requires controlled conditions to ensure selective bromination and preservation of the functional groups on the aromatic ring.

Applications

The compound is primarily utilized in:

• Laboratory Research: As an intermediate in organic synthesis for developing new molecules.

• Pharmaceutical Development: Due to its functional groups, it may serve as a precursor for synthesizing bioactive compounds.

• Material Science: Potential applications in designing specialty chemicals with desired properties.

Safety and Handling

According to the Material Safety Data Sheet (MSDS), key safety considerations include:

• Hazard Classification: The substance does not carry significant hazards under EU Regulation (EC) No 1272/2008.

• Precautionary Measures:

  • Use personal protective equipment (PPE), including gloves and goggles.

  • Avoid inhalation or direct skin contact.

  • Store in a cool, dry place away from incompatible materials like strong oxidizers.

Safety Parameter	Details
Hazard Statements	None
Precautionary Statements	Use PPE, avoid inhalation

Structural Analysis

Spectroscopic techniques such as IR, NMR, and mass spectrometry are commonly employed to confirm the structure of this compound:

• IR spectroscopy reveals characteristic peaks for the amino group and carbonyl functionality.

• NMR spectroscopy provides insights into the electronic environment of the aromatic ring and bromopropanone moiety.